Cas no 88350-27-0 (Acetamide, N-[2-(4-morpholinyl)ethyl]-2-(8-quinolinyloxy)-)

Acetamide, N-[2-(4-morpholinyl)ethyl]-2-(8-quinolinyloxy)- structure
88350-27-0 structure
Product Name:Acetamide, N-[2-(4-morpholinyl)ethyl]-2-(8-quinolinyloxy)-
CAS No:88350-27-0
MF:C17H21N3O3
MW:315.366944074631
CID:635969
PubChem ID:71408821
Update Time:2025-04-19

Acetamide, N-[2-(4-morpholinyl)ethyl]-2-(8-quinolinyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-(4-morpholinyl)ethyl]-2-(8-quinolinyloxy)-
    • N-(2-morpholin-4-ylethyl)-2-quinolin-8-yloxyacetamide
    • DTXSID60828601
    • 88350-27-0
    • N-[2-(Morpholin-4-yl)ethyl]-2-[(quinolin-8-yl)oxy]acetamide
    • N-(2-Morpholinoethyl)-2-(quinolin-8-yloxy)acetamide
    • Inchi: 1S/C17H21N3O3/c21-16(18-7-8-20-9-11-22-12-10-20)13-23-15-5-1-3-14-4-2-6-19-17(14)15/h1-6H,7-13H2,(H,18,21)
    • InChI Key: LBCWYMBVAQWQQO-UHFFFAOYSA-N
    • SMILES: O1CCN(CCNC(COC2=CC=CC3=CC=CN=C23)=O)CC1

Computed Properties

  • Exact Mass: 315.15829154g/mol
  • Monoisotopic Mass: 315.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.7Ų
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